Cas no 1803669-65-9 (6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide)

• Product name: 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1803669-65-9
• MF: C₆H₆ClF₂N₃O₂S
• MW: 257.645545482636
• CID: 4811173

6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H6ClF2N3O2S/c7-5-4(6(8)9)2(15(11,13)14)1-3(10)12-5/h1,6H,(H2,10,12)(H2,11,13,14)
• InChI Key： ZSIRFPGZLNOHOE-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=C(N)N=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.7
• Topological Polar Surface Area: 107

Additional information on 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide

Comprehensive Overview of 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1803669-65-9)

6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1803669-65-9) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the pyridine sulfonamide family, known for its unique structural features and versatile reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its bioactive properties and potential as a building block for more complex chemical entities.

The molecular structure of 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide combines several functional groups that contribute to its chemical behavior. The presence of both amino and sulfonamide groups provides multiple sites for modification, making it valuable for drug discovery programs. The difluoromethyl moiety is particularly noteworthy as it can influence the compound's metabolic stability and bioavailability, a feature that's currently trending in medicinal chemistry research.

Recent studies have highlighted the potential of pyridine sulfonamide derivatives in addressing current challenges in crop protection. The agricultural sector is actively seeking novel compounds with improved efficacy against resistant pathogens, and 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide shows promise in this area. Its structural features may contribute to the development of next-generation fungicides with novel modes of action, a hot topic in agrochemical innovation.

From a synthetic chemistry perspective, CAS 1803669-65-9 offers interesting possibilities for heterocyclic chemistry applications. The compound's reactivity patterns are being investigated for use in catalyzed coupling reactions and as a precursor for more complex nitrogen-containing heterocycles. These applications align with current research trends focusing on atom-economical synthesis and green chemistry principles.

The pharmaceutical industry has shown growing interest in sulfonamide-containing compounds like 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide for their potential in addressing unmet medical needs. Recent publications suggest possible applications in developing enzyme inhibitors, particularly for targets involved in inflammatory and metabolic disorders. This aligns with current market demands for novel small molecule therapeutics with improved selectivity profiles.

Analytical characterization of 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide reveals interesting physicochemical properties that make it suitable for various formulation approaches. The compound's solubility profile and stability characteristics are particularly relevant for researchers working on drug delivery systems, a field experiencing rapid growth due to advances in nanotechnology and controlled release technologies.

Market analysis indicates increasing demand for specialized pyridine derivatives like CAS 1803669-65-9, driven by expansion in both pharmaceutical and agricultural sectors. The compound's versatility makes it attractive for custom synthesis services and contract research organizations focusing on structure-activity relationship studies. Current pricing trends reflect its value as a research chemical with multiple potential applications.

Safety considerations for handling 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide follow standard laboratory protocols for sulfonamide compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. These precautions align with the chemical industry's growing emphasis on occupational safety and responsible handling of research compounds.

Future research directions for 1803669-65-9 may explore its potential in emerging areas such as metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. The compound's structural features could contribute to developments in materials science, particularly in designing functional materials with specific molecular recognition properties. These applications are gaining attention in both academic and industrial research settings.

In conclusion, 6-Amino-2-chloro-3-(difluoromethyl)pyridine-4-sulfonamide represents an interesting case study in the value of multifunctional heterocycles for scientific and industrial applications. Its combination of amino, chloro, difluoromethyl, and sulfonamide functionalities creates numerous possibilities for chemical modification and biological activity. As research continues, this compound may find applications addressing some of the most pressing challenges in healthcare and sustainable agriculture.